Cas no 916484-75-8 (Boc-Ser(Fmoc-Tyr(tBu))-OH)

• Product Name: Boc-Ser(Fmoc-Tyr(tBu))-OH
• CAS No: 916484-75-8
• MF: C₃₆H₄₂N₂O₉
• MW: 646.726690769196
• CID: 5148112
• Update Time: 2025-06-13

Boc-Ser(Fmoc-Tyr(tBu))-OH Chemical and Physical Properties

Names and Identifiers

• (Tert-Butoxy)Carbonyl Ser((9H-Fluoren-9-yl)MethOxy]Carbonyl Tyr(tBu))-OH
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-{[(2S)-3-[4-(tert-butoxy)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]oxy}propanoic acid
• Boc-Ser(Fmoc-Tyr(tBu))-OH

• Inchi： 1S/C36H42N2O9/c1-35(2,3)46-23-17-15-22(16-18-23)19-29(32(41)44-21-30(31(39)40)38-34(43)47-36(4,5)6)37-33(42)45-20-28-26-13-9-7-11-24(26)25-12-8-10-14-27(25)28/h7-18,28-30H,19-21H2,1-6H3,(H,37,42)(H,38,43)(H,39,40)/t29-,30-/m0/s1
• InChI Key： XXGKFCHEAJFPPL-KYJUHHDHSA-N
• SMILES： C(O)(=O)[C@H](COC(=O)[C@H](CC1=CC=C(OC(C)(C)C)C=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)NC(OC(C)(C)C)=O

Additional information on Boc-Ser(Fmoc-Tyr(tBu))-OH

Boc-Ser(Fmoc-Tyr(tBu))-OH (CAS No. 916484-75-8): An Overview of Its Synthesis, Applications, and Recent Research Developments

Boc-Ser(Fmoc-Tyr(tBu))-OH (CAS No. 916484-75-8) is a versatile amino acid derivative widely used in the synthesis of peptides and proteins. This compound is particularly valuable in the field of medicinal chemistry and biotechnology due to its unique structural features and functional groups. The Boc (tert-butoxycarbonyl) group serves as a temporary protecting group for the amino functionality, while the Fmoc (9-fluorenylmethoxycarbonyl) group protects the tyrosine residue, and the tBu (tert-butyl) group protects the carboxyl group of tyrosine. The OH at the C-terminal provides a convenient handle for further chemical modifications.

The synthesis of Boc-Ser(Fmoc-Tyr(tBu))-OH involves a series of well-established chemical reactions. The first step typically involves the protection of serine with the Boc group, followed by the coupling of Fmoc-protected tyrosine with tert-butyl ester. The final step involves the deprotection of the carboxyl group to yield the desired compound. This multi-step process requires precise control over reaction conditions to ensure high yields and purity.

Recent research has highlighted several key applications of Boc-Ser(Fmoc-Tyr(tBu))-OH. One notable area is in the development of therapeutic peptides. Peptides are increasingly being explored as potential drugs due to their high specificity and low toxicity. However, their stability and bioavailability often pose significant challenges. Boc-Ser(Fmoc-Tyr(tBu))-OH plays a crucial role in overcoming these challenges by providing a platform for the synthesis of stable and functional peptides.

In a study published in Journal of Medicinal Chemistry, researchers demonstrated the use of Boc-Ser(Fmoc-Tyr(tBu))-OH in the synthesis of a novel peptide that exhibited potent anti-cancer activity. The peptide was designed to target specific receptors on cancer cells, leading to enhanced cell death without affecting healthy cells. This research underscores the importance of Boc-Ser(Fmoc-Tyr(tBu))-OH in developing targeted therapies.

Another significant application is in protein engineering. The ability to precisely control the sequence and structure of proteins is essential for creating enzymes with improved catalytic properties or designing proteins with novel functions. Boc-Ser(Fmoc-Tyr(tBu))-OH is often used as a building block in solid-phase peptide synthesis (SPPS), a technique that allows for the efficient and scalable production of custom peptides and proteins.

A recent study in Biotechnology and Bioengineering reported the use of Boc-Ser(Fmoc-Tyr(tBu))-OH in the synthesis of an engineered enzyme with enhanced stability and activity under extreme conditions. The researchers utilized SPPS to incorporate specific amino acid modifications, including Boc-Ser(Fmoc-Tyr(tBu))-OH, which significantly improved the enzyme's performance.

In addition to its applications in medicinal chemistry and biotechnology, Boc-Ser(Fmoc-Tyr(tBu))-OH is also used in analytical chemistry for the development of new analytical methods and techniques. For example, it can be used as a standard or reference material in high-performance liquid chromatography (HPLC) or mass spectrometry (MS) analyses.

A study published in Journal of Chromatography A described a method for quantifying trace amounts of tyrosine derivatives using HPLC coupled with tandem mass spectrometry (LC-MS/MS). The method utilized Boc-Ser(Fmoc-Tyr(tBu))-OH as an internal standard, which provided excellent accuracy and precision in quantification.

The future prospects for Boc-Ser(Fmoc-Tyr(tBu))-OH are promising. Ongoing research continues to explore new applications and improvements in its synthesis methods. For instance, efforts are being made to develop more environmentally friendly and cost-effective processes for its production. Additionally, advancements in computational methods are enabling more accurate predictions of its behavior in various chemical reactions, further enhancing its utility.

In conclusion, Boc-Ser(Fmoc-Tyr(tBu))-OH (CAS No. 916484-75-8) is a critical compound in modern medicinal chemistry, biotechnology, and analytical chemistry. Its unique properties make it an indispensable tool for researchers working on peptide synthesis, protein engineering, and analytical methods development. As research continues to advance, it is likely that new applications and improvements will further solidify its importance in these fields.